Cas no 688746-31-8 ([1,1'-BIPHENYL]-3-OL, 4-AMINO-3'-(TRIFLUOROMETHYL)-)

• Product Name: [1,1'-BIPHENYL]-3-OL, 4-AMINO-3'-(TRIFLUOROMETHYL)-
• CAS No: 688746-31-8
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 3170833
• PubChem ID: 21917567
• Update Time: 2025-04-21

[1,1'-BIPHENYL]-3-OL, 4-AMINO-3'-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-3-OL, 4-AMINO-3'-(TRIFLUOROMETHYL)-
• KHUGNORXKTUXEV-UHFFFAOYSA-N
• 2-amino-5-[3-(trifluoromethyl)phenyl]phenol
• 4-Amino-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-ol
• SCHEMBL5843685
• 688746-31-8
• A1-25377

• Inchi： 1S/C13H10F3NO/c14-13(15,16)10-3-1-2-8(6-10)9-4-5-11(17)12(18)7-9/h1-7,18H,17H2
• InChI Key： KHUGNORXKTUXEV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=C(C=1)O)N)(F)F

Computed Properties

• Exact Mass: 253.07144843Da
• Monoisotopic Mass: 253.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.3Ų